4-Phenyl-2-butanone
4-Phenyl-2-butanone
4-Phenylbutan-2-one, also known as NACHAL1 or benzyl acetone, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenylbutan-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name:
Vulcanchem
CAS No.:
2550-26-7
VCID:
VC0032356
InChI:
InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
SMILES:
CC(=O)CCC1=CC=CC=C1
Molecular Formula:
C10H12O
Molecular Weight:
148.2 g/mol
4-Phenyl-2-butanone
CAS No.: 2550-26-7
Reference Standards
VCID: VC0032356
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol
CAS No. | 2550-26-7 |
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Product Name | 4-Phenyl-2-butanone |
Molecular Formula | C10H12O |
Molecular Weight | 148.2 g/mol |
IUPAC Name | 4-phenylbutan-2-one |
Standard InChI | InChI=1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3 |
Standard InChIKey | AKGGYBADQZYZPD-UHFFFAOYSA-N |
SMILES | CC(=O)CCC1=CC=CC=C1 |
Canonical SMILES | CC(=O)CCC1=CC=CC=C1 |
Boiling Point | 233.5 °C |
Melting Point | -13.0 °C |
Physical Description | Liquid |
Description | 4-Phenylbutan-2-one, also known as NACHAL1 or benzyl acetone, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenylbutan-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule. |
Synonyms | 1-Phenyl-3-butanone; 2-Phenylethyl Methyl Ketone; 4-Phenyl-2-butanone; Benzylacetone; Methyl 2-Phenylethyl Ketone; Methyl Phenethyl Ketone; NSC 44829; NSC 813; Phenethyl Methyl Ketone |
PubChem Compound | 17355 |
Last Modified | Nov 11 2021 |
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